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Compound of Interest

Compound Name: D-Glucose-d1-2

Cat. No.: B15557039

A Technical Guide to D-Glucose-d1-2 for
Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
D-Glucose-d1-2, a deuterated isotopologue of D-glucose, and its applications in metabolic
research. This document is intended for researchers, scientists, and professionals in drug
development who are utilizing stable isotope tracers to investigate cellular metabolism and
disease states.

Core Properties of D-Glucose-d1-2

D-Glucose-d1-2 is a valuable tool in metabolic studies, where the deuterium label at the C-2
position allows for the tracing of glucose through various biochemical pathways. Its physical
and chemical properties are crucial for the design and interpretation of such experiments.

Physical and Chemical Data

The following table summarizes the key physical and chemical properties of D-Glucose-d1-2.
For properties where specific data for the d1-2 isotopologue is not readily available, values for
unlabeled D-glucose or closely related deuterated analogs are provided as a reference.
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Property

Value

Source

Chemical Name

D-Glucose-2-d

N/A

D-Glucose-d1-2, Dextrose-d1-

Synonyms 5 [1]
CAS Number 51517-59-0 [2][3]
Molecular Formula CeH11DOs [2][3]
Molecular Weight 181.16 g/mol [2][3]
Appearance White to off-white solid [1]
] ] 150-152 °C (for D-Glucose-
Melting Point [4]
d12)
- Highly soluble in water;
Solubility [5]

sparingly soluble in ethanol.

Isotopic Purity

Typically 297 atom % D for
similar deuterated glucose

molecules.

[4]

Storage

Store at room temperature,

away from light and moisture.

Applications in Research

D-Glucose-d1-2 serves as a stable isotope tracer to elucidate metabolic pathways and

quantify fluxes.[1] Its primary applications are in nuclear magnetic resonance (NMR)

spectroscopy and mass spectrometry (MS) based metabolic flux analysis. The deuterium label

at the C-2 position provides specific insights into the activity of enzymes that act on this

position of the glucose molecule.

Deuteration can also influence the pharmacokinetic and metabolic profiles of molecules, a

principle that is increasingly explored in drug development.[2]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.medchemexpress.com/d-glucose-d1-2.html
https://www.chemsrc.com/en/cas/51517-59-0_600521.html
https://immunomart.com/product/d-glucose-d1-2/
https://www.chemsrc.com/en/cas/51517-59-0_600521.html
https://immunomart.com/product/d-glucose-d1-2/
https://www.chemsrc.com/en/cas/51517-59-0_600521.html
https://immunomart.com/product/d-glucose-d1-2/
https://www.medchemexpress.com/d-glucose-d1-2.html
https://www.sigmaaldrich.com/CA/en/product/aldrich/616338
https://www.youtube.com/watch?v=teN8C6C8oZI
https://www.sigmaaldrich.com/CA/en/product/aldrich/616338
https://www.benchchem.com/product/b15557039?utm_src=pdf-body
https://www.medchemexpress.com/d-glucose-d1-2.html
https://www.chemsrc.com/en/cas/51517-59-0_600521.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following are generalized protocols for the use of D-Glucose-d1-2 in cell culture
experiments for metabolic flux analysis. Researchers should optimize these protocols for their
specific cell lines and experimental conditions.

General Experimental Workflow for Metabolic Tracing

The overall process of using D-Glucose-d1-2 as a tracer in metabolic studies follows a
standardized workflow from cell culture to data analysis.
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General Experimental Workflow for Metabolic Tracing
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;

Quench Metabolism
(e.g., with cold methanol)

:
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Analyze Metabolite Extracts
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;

Process Raw Data

'

Calculate Metabolic Fluxes
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Caption: A generalized workflow for metabolic tracing experiments using D-Glucose-d1-2.
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Protocol for NMR-Based Metabolic Flux Analysis

1.

Sample Preparation:

Culture cells in a medium containing D-Glucose-d1-2 as the primary glucose source.

After the desired incubation period, rapidly quench metabolism by washing cells with ice-cold
saline and extracting metabolites with a cold solvent (e.g., 80% methanol).

Lyse the cells and centrifuge to remove cell debris.

Dry the metabolite extract and reconstitute in a deuterated solvent (e.g., D20) for NMR
analysis.

. NMR Spectroscopy:

Acquire one-dimensional (1D) *H and 3C NMR spectra to identify and quantify major
metabolites.

For more detailed analysis, acquire two-dimensional (2D) NMR spectra such as *H-13C
HSQC (Heteronuclear Single Quantum Coherence) to resolve overlapping signals and
confirm assignments.

The deuterium at the C-2 position will result in a splitting pattern or a change in the chemical
shift of the adjacent protons and carbons, which can be monitored to trace the fate of the
label.

Protocol for Mass Spectrometry-Based Metabolic Flux
Analysis

1.

Sample Preparation:

Follow the same procedure as for NMR for cell culture, labeling, quenching, and metabolite
extraction.

The dried metabolite extract is reconstituted in a solvent compatible with the chosen
chromatography method (e.g., 50% acetonitrile for LC-MS).
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2. LC-MS/GC-MS Analysis:
o Separate the metabolites using liquid chromatography (LC) or gas chromatography (GC).

e Analyze the eluting metabolites using a mass spectrometer to determine their mass-to-
charge ratio (m/z) and fragmentation patterns.

e The incorporation of deuterium from D-Glucose-d1-2 into downstream metabolites will result

in a mass shift of +1 Da, allowing for the tracing of the label.

Tracing D-Glucose-d1-2 through Glycolysis

Glycolysis is a fundamental metabolic pathway that breaks down glucose into pyruvate. By
tracing the deuterium label from D-Glucose-d1-2, researchers can gain insights into the activity

of this pathway.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15557039?utm_src=pdf-body
https://www.benchchem.com/product/b15557039?utm_src=pdf-body
https://www.benchchem.com/product/b15557039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fate of the Deuterium Label from D-Glucose-d1-2 in Glycolysis
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Caption: The deuterium label from D-Glucose-d1-2 is retained through the glycolytic pathway
to pyruvate.

As illustrated, the deuterium atom at the C-2 position of glucose is retained on the
corresponding carbon atom throughout the glycolytic pathway, ultimately labeling pyruvate at
the C-2 position. This labeled pyruvate can then be further metabolized and traced into the TCA
cycle or fermentation products like lactate.

Conclusion

D-Glucose-d1-2 is a powerful and specific tracer for investigating glucose metabolism. Its use
in conjunction with modern analytical techniques like NMR and mass spectrometry provides
researchers with detailed insights into the intricate network of metabolic pathways. The
experimental protocols and pathway diagrams provided in this guide serve as a foundation for
designing and executing robust metabolic studies in various research and drug development
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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